Cas no 189322-67-6 (Rocaglamide C)

• Product Name: Rocaglamide C
• CAS No: 189322-67-6
• MF: C₂₉H₃₁NO₈
• MW: 521.558348894119
• CID: 836873
• PubChem ID: 10815847
• Update Time: 2025-04-19

Rocaglamide C Chemical and Physical Properties

Names and Identifiers

• 3'-Hydroxyrocaglamide
• Rocaglamide C
• C-3'-Hydroxyrocaglamide
• [ "" ]
• C-3'-Hydroxyrocaglamide; Roc D
• C29H31NO8
• J-012214
• (1R,2R,3S,3aR,8bS)-1,8b-dihydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-N,N-dimethyl-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-2-carboxamide
• AKOS032962193
• 3/'-Hydroxyrocaglamide
• 189322-67-6
• CS-0017696
• HY-N1841
• FS-10523
• Rocaglamide D
• (1R,2R,3S,3aR,8bS)-1,8b-Dihydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-N,N-dimethyl-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-2-carboxamide
• DTXSID301019942
• (-)-C-3'-Hydroxyrocaglamide
• (1R,2R,3S,3aR,8bS)-1,8b-dihydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-N,N-dimethyl-3-phenyl-2,3-dihydro-1H-cyclopenta(b)(1)benzofuran-2-carboxamide
• DTXCID501477801
• DA-57500

• Inchi： 1S/C29H31NO8/c1-30(2)27(33)23-24(16-9-7-6-8-10-16)29(17-11-12-20(36-4)19(31)13-17)28(34,26(23)32)25-21(37-5)14-18(35-3)15-22(25)38-29/h6-15,23-24,26,31-32,34H,1-5H3/t23-,24-,26-,28+,29+/m1/s1
• InChI Key： VOSHNPGEFUCUHH-IDAMAFBJSA-N
• SMILES： O1C2C=C(C=C(C=2[C@@]2([C@@H]([C@H](C(N(C)C)=O)[C@@H](C3C=CC=CC=3)[C@]12C1C=CC(=C(C=1)O)OC)O)O)OC)OC

Computed Properties

• Exact Mass: 521.20500
• Monoisotopic Mass: 521.20496695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Powder
• PSA: 117.92000
• LogP: 2.75620

Rocaglamide C Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Flavaglines